Cas no 22596-06-1 (1H-Benzotriazole, 1-b-D-ribofuranosyl-)

• Product name: 1H-Benzotriazole, 1-b-D-ribofuranosyl-
• CAS No: 22596-06-1
• MF: C₁₁H₁₃N₃O₄
• MW: 251.2386
• CID: 272684
• PubChem ID: 275782

1H-Benzotriazole, 1-b-D-ribofuranosyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazole, 1-b-D-ribofuranosyl-
• NSC122817
• 1H-Benzotriazole, 1-.beta.-D-ribofuranosyl-
• 22596-06-1
• 2-(1H-1,2,3-BENZOTRIAZOL-1-YL)-5-(HYDROXYMETHYL)TETRAHYDRO-3,4-FURANDIOL
• 2-(benzotriazol-1-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• DTXSID20298386
• 1-pentofuranosyl-1h-benzotriazole
• AKOS037480940
• NSC-122817

• Inchi： InChI=1S/C11H13N3O4/c15-5-8-9(16)10(17)11(18-8)14-7-4-2-1-3-6(7)12-13-14/h1-4,8-11,15-17H,5H2
• InChI Key： FVOKDLHCFYDWMQ-UHFFFAOYSA-N
• SMILES： OCC1OC(N2N=NC3=CC=CC=C23)C(O)C1O

Computed Properties

• Exact Mass: 251.090606
• Monoisotopic Mass: 251.090606
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 101

Experimental Properties

• Density: 1.75
• Boiling Point: 574°C at 760 mmHg
• Flash Point: 300.9°C
• Refractive Index: 1.774
• PSA: 100.63000
• LogP: -0.95720